Cas no 1805348-29-1 (Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805348-29-1
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4853196
• Update Time: 2025-05-26

Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-2-17-10(16)6-3-5(4-13)9(14)15-7(6)8(11)12/h3,8H,2H2,1H3,(H2,14,15)
• InChI Key： KCCFDZBQZUWSTM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(C#N)=C(N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate

Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805348-29-1): A Comprehensive Overview

Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805348-29-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties that make it a promising candidate for various applications in drug discovery and development.

The molecular formula of Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate is C₁₁H₁₀N₃F₂O₃, reflecting its complex composition. The presence of multiple functional groups, including an amino group, a cyano group, and a difluoromethyl group, contributes to its diverse reactivity and potential biological activity. These features have positioned this compound as a subject of intense research interest, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their vast potential in drug design. Pyridine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. Among these derivatives, Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate stands out due to its structural complexity and the presence of multiple pharmacophoric elements.

The amino group at the 2-position and the cyano group at the 3-position are known to enhance the bioavailability and binding affinity of small molecules. Additionally, the difluoromethyl group introduces fluorine atoms, which are often employed to improve metabolic stability and binding interactions with biological targets. These structural features make Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate an attractive scaffold for further derivatization and optimization.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The incorporation of fluorine atoms into pyridine rings has been shown to enhance the pharmacokinetic properties of drug candidates. For instance, fluorinated pyridines have been reported to improve lipophilicity, reduce metabolic clearance, and increase target specificity. These findings underscore the potential of Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate as a building block for next-generation pharmaceuticals.

The carboxylate ester at the 5-position provides an additional site for chemical modification, allowing for further diversification of the molecular structure. This feature is particularly valuable in drug discovery pipelines where structural flexibility is often required to achieve optimal pharmacological activity. The ester group can be hydrolyzed or converted into other functional groups, enabling the synthesis of a wide range of analogs with tailored properties.

In vitro studies have begun to explore the biological activity of Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate. Preliminary data suggest that this compound exhibits promising interactions with various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The precise mechanisms by which this compound exerts its effects are still under investigation, but these early findings are encouraging and warrant further exploration.

The synthesis of Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal catalysis and flow chemistry have enabled more efficient and sustainable synthetic routes, which are essential for large-scale pharmaceutical production.

The safety profile of Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate is another critical consideration in its development as a potential therapeutic agent. While preliminary studies suggest that this compound is well-tolerated in vitro, further toxicological assessments are necessary to evaluate its safety in vivo. These studies will provide valuable insights into its potential side effects and dosing regimens if it progresses to clinical trials.

The future prospects for Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate are bright given its promising chemical properties and biological activity. Ongoing research aims to elucidate its mechanism of action and identify potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, Ethyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805348-29-1) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and biological activity make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too does the likelihood that it will play a crucial role in the discovery of new medicines.